molecular formula C9H9FO2 B8810071 2-[(3-Fluorophenoxy)methyl]oxirane

2-[(3-Fluorophenoxy)methyl]oxirane

Cat. No.: B8810071
M. Wt: 168.16 g/mol
InChI Key: SESYYUSVZQAGGO-UHFFFAOYSA-N
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Description

2-[(3-Fluorophenoxy)methyl]oxirane is a useful research compound. Its molecular formula is C9H9FO2 and its molecular weight is 168.16 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C9H9FO2

Molecular Weight

168.16 g/mol

IUPAC Name

2-[(3-fluorophenoxy)methyl]oxirane

InChI

InChI=1S/C9H9FO2/c10-7-2-1-3-8(4-7)11-5-9-6-12-9/h1-4,9H,5-6H2

InChI Key

SESYYUSVZQAGGO-UHFFFAOYSA-N

Canonical SMILES

C1C(O1)COC2=CC(=CC=C2)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 3-fluorophenol (1.8 g, 16.1 mmol) in acetone (100 mL) was treated with potassium carbonate (6.65 g, 48.2 mmol) and refluxed under nitrogen for 15 minutes. Epibromohydrin (4.4 g, 32.1 mmol) was then added by syringe, and the mixture was refluxed 3 hours. The mixture was cooled and filtered, and the filtrate evaporated to dryness. The residue was partitioned between ether/water, and the layers separated. The ether layer was washed with saturated NaCl, dried over sodium sulfate and evaporated. The resulting oil was distilled under vacuum to give 1.2 g of 3-fluorophenyl glycidyl ether.
Quantity
1.8 g
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reactant
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6.65 g
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100 mL
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4.4 g
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reactant
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